5-bromo-N-(2-methoxyphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(2-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C12H10BrNO3/c1-16-9-5-3-2-4-8(9)14-12(15)10-6-7-11(13)17-10/h2-7H,1H3,(H,14,15)
• InChI Key: CTPSYHDXBHYTQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H10BrNO3
• Molecular Weight: 296.12 g/mol

Description

5-bromo-N-(2-methoxyphenyl)-2-furamide is a high-purity chemical compound with the molecular formula C12H9BrN2O5 and an average molecular mass of 341.117 g/mol . This brominated furanamide derivative is designed for research applications, particularly in the field of anticancer agent development and chemical biology. Compounds with this scaffold, featuring methoxy and bromo substituents on aromatic systems, have demonstrated significant research value as potential antitumor agents that target tubulin, a key protein in cellular division . The structural architecture of this molecule, which incorporates a brominated furan ring linked to a methoxyphenyl group, is strategically designed to mimic aspects of known tubulin-binding agents. Research on structurally related benzenesulphonamide compounds has shown that the strategic placement of methoxy and bromo groups can yield potent inhibitors of microtubule polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis in human tumor cell lines . The presence of the bromine atom serves to enhance electron density and provides a site for potential further functionalization, making it a versatile intermediate in medicinal chemistry research. The 2-methoxyphenyl moiety is a common pharmacophore found in ligands that interact with the colchicine binding site of tubulin, suggesting a potential mechanism of action involving the disruption of mitotic spindle formation . This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Comparison with Similar Compounds

Table 1: Comparison of 5-Bromo-N-(2-methoxyphenyl)-2-furamide with Analogues

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
5-Bromo-N-(2-methoxyphenyl)-2-furamide	2-methoxy	C₁₂H₁₀BrNO₃	296.12	Potential antimicrobial/agonist activity
5-Bromo-N-(3-methoxyphenyl)-2-furamide	3-methoxy	C₁₂H₁₀BrNO₃	296.12	Structural isomer; altered steric effects
5-Bromo-N-(4-bromophenyl)-2-furamide	4-bromo	C₁₁H₇Br₂NO₂	344.99	Higher molecular weight; halogen bonding
N-(5-Bromo-2-hydroxyphenyl)furan-2-carboxamide	2-hydroxy-5-bromo	C₁₁H₈BrNO₃	282.09	Enhanced polarity due to -OH group
5-Bromo-N-[4-(piperidinylsulfonyl)phenyl]-2-furamide	4-(piperidinylsulfonyl)	C₁₆H₁₇BrN₂O₄S	413.29	Sulfonyl group increases solubility

Physicochemical Properties

• Lipophilicity : The methoxy group in the target compound increases lipophilicity (predicted logP ~2.5) compared to the hydroxylated analog (logP ~1.8) .
• Thermal Stability : Crystallographic data for brominated furan derivatives () suggest that bromine and methoxy groups contribute to stable crystal packing via halogen and hydrogen bonding .

Q & A

Q. What are the standard synthetic routes for preparing 5-bromo-N-(2-methoxyphenyl)-2-furamide?

The synthesis typically involves coupling 5-bromo-2-furoyl chloride with 2-methoxyaniline. Key steps include:

• Reaction Conditions : Conducted in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) at 0–5°C to minimize side reactions. Triethylamine (TEA) is used as a base to scavenge HCl .
• Purification : Recrystallization from ethanol or column chromatography (silica gel, hexane/ethyl acetate gradient) ensures high purity (>95%) .
• Yield Optimization : Lower temperatures (<10°C) and slow reagent addition improve yields (typically 60–75%) .

Q. What analytical techniques are recommended for characterizing this compound?

• NMR Spectroscopy : $^1$H and $^{13}$C NMR confirm the presence of the bromofuran moiety (δ 6.5–7.2 ppm for furan protons) and methoxyphenyl group (δ 3.8 ppm for OCH$_3$) .
• Mass Spectrometry (MS) : High-resolution ESI-MS provides exact mass verification (expected [M+H]$^+$: 310.98) .
• X-ray Crystallography : SHELXL refinement resolves structural ambiguities (e.g., bromine position and amide conformation) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies in bioactivity (e.g., IC$_{50}$ variability in kinase inhibition assays) may arise from:

• Solvent Effects : Dimethyl sulfoxide (DMSO) concentration >1% can denature proteins, skewing results. Use lower concentrations or alternative solvents (e.g., PEG-400) .
• Structural Analogs : Compare with derivatives like 5-bromo-N-(4-fluorophenyl)-2-furamide to isolate substituent-specific effects .
• Computational Modeling : Molecular docking (AutoDock Vina) identifies binding site conflicts caused by methoxy group steric hindrance .

Q. What strategies optimize reaction yields in large-scale synthesis?

• Catalysis : Use 4-dimethylaminopyridine (DMAP) to accelerate acylation (20% yield improvement) .
• Flow Chemistry : Continuous-flow reactors reduce reaction time (from 12 hr to 2 hr) and improve consistency (RSD <5%) .
• Byproduct Analysis : LC-MS monitors hydrolysis of 5-bromo-2-furoyl chloride; adding molecular sieves suppresses water-induced degradation .

Q. How should crystallographic data be analyzed when twinning or disorder is observed?

• Twinning : SHELXD detects twinning operators; refine using HKLF5 format in SHELXL .
• Disordered Methoxy Groups : Apply restraints (ISOR, DELU) and partial occupancy modeling .
• Validation Tools : CheckPLATON verifies geometry; ADDSYM in OLEX2 identifies missed symmetry .

Q. What experimental designs are effective for structure-activity relationship (SAR) studies?

• Substituent Scanning : Synthesize derivatives with halogens (Cl, I) or electron-withdrawing groups (NO$_2$) at the phenyl ring .
• Pharmacophore Mapping : Quantum mechanical calculations (DFT at B3LYP/6-31G*) identify electrostatic hotspots (e.g., bromine’s role in hydrophobic interactions) .
• Biological Assays : Pair enzyme inhibition (e.g., COX-2) with cellular viability (MTT assay) to decouple target-specific vs. cytotoxic effects .

Q. How can researchers validate interactions with biological targets like enzymes or receptors?

• Surface Plasmon Resonance (SPR) : Immobilize the target protein; measure binding kinetics (K$_D$ <10 μM suggests high affinity) .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) to distinguish hydrophobic vs. hydrogen-bond-driven binding .
• Mutagenesis Studies : Replace key residues (e.g., Tyr215 in kinase active sites) to confirm binding specificity .